![molecular formula C18H23NO3 B250551 N-(2,3-dimethoxybenzyl)-2-(4-methoxyphenyl)ethanamine](/img/structure/B250551.png)
N-(2,3-dimethoxybenzyl)-2-(4-methoxyphenyl)ethanamine
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Overview
Description
N-(2,3-dimethoxybenzyl)-2-(4-methoxyphenyl)ethanamine is a chemical compound that belongs to the class of phenethylamines. It is also known as DMBA, and it has been studied for its potential use in scientific research.
Mechanism of Action
The mechanism of action of DMBA is not fully understood, but it is believed to act as a serotonin reuptake inhibitor. This means that it prevents the reuptake of serotonin into presynaptic neurons, leading to an increase in the concentration of serotonin in the synaptic cleft. This increase in serotonin may lead to changes in neuronal activity and behavior.
Biochemical and Physiological Effects:
DMBA has been found to increase the levels of serotonin in the brain, which may lead to changes in mood, behavior, and cognition. It has also been found to have anxiolytic and antidepressant effects in animal models. DMBA may also have potential as a treatment for other neurological disorders, such as Parkinson's disease and schizophrenia.
Advantages and Limitations for Lab Experiments
One advantage of DMBA is that it has a high affinity for the serotonin transporter, making it a useful tool for studying the role of serotonin in various physiological and pathological processes. However, one limitation of DMBA is that it may have off-target effects on other neurotransmitter systems, which may complicate the interpretation of results.
Future Directions
There are several future directions for the study of DMBA. One area of research is the development of new antidepressant drugs based on the structure of DMBA. Another area of research is the study of the role of serotonin in various neurological disorders, such as Parkinson's disease and schizophrenia. Additionally, there is potential for the development of new imaging agents based on the structure of DMBA, which could be used to study the distribution and function of serotonin in the brain.
Synthesis Methods
The synthesis method for DMBA involves the reaction of 2,3-dimethoxybenzaldehyde with 4-methoxyphenylacetone in the presence of a reducing agent. The resulting product is then treated with hydrochloric acid to yield DMBA.
Scientific Research Applications
DMBA has been studied for its potential use in scientific research. It has been found to have a high affinity for the serotonin transporter, and it may be useful in studying the role of serotonin in various physiological and pathological processes. DMBA has also been studied for its potential use as a tool in the development of new antidepressant drugs.
Properties
Molecular Formula |
C18H23NO3 |
---|---|
Molecular Weight |
301.4 g/mol |
IUPAC Name |
N-[(2,3-dimethoxyphenyl)methyl]-2-(4-methoxyphenyl)ethanamine |
InChI |
InChI=1S/C18H23NO3/c1-20-16-9-7-14(8-10-16)11-12-19-13-15-5-4-6-17(21-2)18(15)22-3/h4-10,19H,11-13H2,1-3H3 |
InChI Key |
AWSARJOCQLIOIL-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)CCNCC2=C(C(=CC=C2)OC)OC |
Canonical SMILES |
COC1=CC=C(C=C1)CCNCC2=C(C(=CC=C2)OC)OC |
Origin of Product |
United States |
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